molecular formula C11H18N2O2 B13218663 1-[(3-Propyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol

1-[(3-Propyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol

Cat. No.: B13218663
M. Wt: 210.27 g/mol
InChI Key: WRXKQRMCMPRMJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(3-Propyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol is a cyclopentanol derivative functionalized with a 1,2,4-oxadiazole ring substituted with a propyl group at the 3-position. Its structure combines a rigid cyclopentanol core with a flexible propyl-oxadiazole side chain, which may influence its physicochemical properties, such as solubility and bioavailability .

Properties

Molecular Formula

C11H18N2O2

Molecular Weight

210.27 g/mol

IUPAC Name

1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol

InChI

InChI=1S/C11H18N2O2/c1-2-5-9-12-10(15-13-9)8-11(14)6-3-4-7-11/h14H,2-8H2,1H3

InChI Key

WRXKQRMCMPRMJA-UHFFFAOYSA-N

Canonical SMILES

CCCC1=NOC(=N1)CC2(CCCC2)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(3-Propyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol typically involves the cyclocondensation of arylamidoximes with aldehydes. For example, the synthesis can be achieved by reacting 3-propyl-4,5-dihydro-1,2,4-oxadiazole with n-butanal in the presence of manganese dioxide as an oxidizing agent . The reaction is carried out under reflux conditions for several hours, followed by purification steps to isolate the desired product.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, using industrial-grade reagents, and employing large-scale purification techniques such as distillation or crystallization.

Chemical Reactions Analysis

Types of Reactions

1-[(3-Propyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized using agents like manganese dioxide.

    Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

    Substitution: The oxadiazole ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Manganese dioxide in an organic solvent under reflux conditions.

    Reduction: Sodium borohydride in methanol or ethanol.

    Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxadiazole derivatives, while reduction can lead to the formation of alcohols or amines.

Scientific Research Applications

1-[(3-Propyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol has several scientific research applications, including:

Mechanism of Action

The mechanism of action of 1-[(3-Propyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol involves its interaction with biological targets such as enzymes or receptors. The oxadiazole ring can act as a hydrogen bond acceptor, facilitating binding to active sites of enzymes . This interaction can inhibit the activity of enzymes, leading to the compound’s biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs vary in substituents on the oxadiazole ring, cyclopentanol/cyclohexanol backbone, or additional methyl groups. Below is a detailed comparison based on available evidence:

Table 1: Structural and Functional Comparison

Compound Name Key Structural Features Physicochemical Inferences Safety/Handling Notes
1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol Ethyl group at oxadiazole 3-position Shorter alkyl chain → lower lipophilicity vs. propyl analog No specific data; likely similar precautions to propyl analog
3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol Additional methyl group at cyclopentanol 3-position Increased steric hindrance → potential metabolic stability enhancement Requires heat avoidance and child-proof storage
1-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-3-methylcyclopentan-1-ol Cyclopropyl at oxadiazole 3-position; methyl at cyclopentanol 3-position Cyclopropyl’s ring strain → higher reactivity; methyl enhances steric effects No explicit data; ISO-certified handling likely
1-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-4-methylcyclohexan-1-ol Cyclohexanol backbone; cyclopropyl at oxadiazole 3-position; methyl at cyclohexanol 4 Larger cyclohexanol ring → altered conformational flexibility vs. cyclopentanol analogs No explicit data; standard Parchem safety protocols assumed

Key Research Findings

Steric and Metabolic Effects: The 3-methylcyclopentanol analog () may exhibit slower metabolic degradation due to steric shielding of the hydroxyl group, a critical feature for drug candidates requiring prolonged activity .

Cyclopropyl Substitution: Cyclopropyl groups () introduce conformational rigidity and electronic effects, which could modulate binding affinity in biological targets. However, the cyclohexanol backbone () may reduce bioavailability compared to cyclopentanol due to increased molecular volume .

Safety Profiles : While the propyl derivative requires standard precautions (e.g., heat avoidance), analogs with methyl or cyclopropyl groups lack explicit safety data, suggesting further toxicological studies are needed .

Biological Activity

1-[(3-Propyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol is a compound that has garnered interest in the field of medicinal chemistry due to its unique structural features and potential biological activities. The oxadiazole moiety is known for its diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory effects. This article aims to provide a comprehensive overview of the biological activity associated with this compound, supported by data tables and case studies.

Structural Characteristics

The compound features a cyclopentanol structure linked to a 1,2,4-oxadiazole ring. The oxadiazole ring is particularly significant as it contributes to the compound's interaction with various biological targets.

The biological activity of 1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol is believed to stem from its ability to interact with specific enzymes and receptors within biological systems. The oxadiazole group can participate in hydrogen bonding and π-stacking interactions, enhancing binding affinity to target proteins.

Anticancer Activity

Recent studies have highlighted the potential anticancer properties of oxadiazole derivatives. For instance, compounds containing the 1,2,4-oxadiazole structure have shown promising results against various cancer cell lines:

Cell Line IC50 (µM) % Inhibition
MDA-MB-468 (Breast)0.8784.83
SK-MEL-5 (Melanoma)0.8081.58
T-47D (Breast)0.6790.47

These results indicate a significant antiproliferative effect of related compounds in vitro, suggesting that the oxadiazole ring may play a crucial role in mediating these effects .

Antimicrobial Activity

Research has also indicated that derivatives of oxadiazoles exhibit antimicrobial properties. For example, some derivatives have demonstrated efficacy against strains of Mycobacterium tuberculosis, showcasing their potential as therapeutic agents in infectious diseases .

Case Studies

  • Anticancer Study : A study evaluated the activity of various oxadiazole derivatives against a panel of cancer cell lines including leukemia and breast cancer types. The results showed that specific derivatives exhibited high potency with IC50 values ranging from 0.67 µM to 0.87 µM against selected cell lines .
  • Antimicrobial Evaluation : Another investigation focused on the efficacy of oxadiazole derivatives against Mycobacterium tuberculosis. Compounds were tested for their ability to inhibit bacterial growth, showing promising results that warrant further exploration into their mechanisms .

Safety and Toxicity

While many studies highlight the therapeutic potential of oxadiazole-containing compounds, safety profiles and toxicity assessments are crucial for clinical applications. Preliminary toxicity studies should be conducted to evaluate the safety margin of 1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol before advancing to clinical trials.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.